Cas no 3032-40-4 (Urea,N-methyl-N'-[3-(trifluoromethyl)phenyl]-)

• Product Name: Urea,N-methyl-N'-[3-(trifluoromethyl)phenyl]-
• CAS No: 3032-40-4
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 310823
• PubChem ID: 98771
• Update Time: 2025-10-28

Urea,N-methyl-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-methyl-N'-[3-(trifluoromethyl)phenyl]-
• 1-methyl-3-[3-(trifluoromethyl)phenyl]urea
• 1-methyl-3-(3-trifluoromethyl)-phenylurea
• 3-(m-Trifluormethylphenyl)-1-methyl-harnstoff
• desmethyl fluometuron
• N-(m-Fluoromethyl)phenyl-N'-methylharnstoff
• N-3-trifluromethylphenyl-N'-methyl urea
• N-Methyl-N'-(3-(trifluoromethyl)phenyl)urea
• CHEBI:157704
• N-(3- Trifluormethyl)phenyl-N'-methylharnstoff
• Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]-
• NSC-164348
• N-methyl-N'-[3-(trifluoromethyl)phenyl]urea
• DTXSID80184413
• SCHEMBL2632866
• SR-01000196412
• FLUOMETURON-DESMETHYL
• 3-[3-(trifluoromethyl)phenyl]-1-methylurea
• fluometuron-monodemethyl
• Urea, N-methyl-N'-(3-(trifluoromethyl)phenyl)-
• N'-[3-(trifluoromethyl)phenyl]-N-methylurea
• HMS1578K08
• 1-Methyl-3-(3-(trifluoromethyl)phenyl)urea
• HMS2410G21
• A911861
• SR-01000196412-1
• CHEMBL1328570
• NS00125388
• Fluometuron-desmethyl 10 microg/mL in Methanol
• MLS000053039
• SMR000069002
• AKOS002960619
• 3032-40-4
• SDCCGMLS-0009908.P002
• NSC 164348
• NSC164348
• G74236

• MDL： MFCD00018005
• Inchi： 1S/C9H9F3N2O/c1-13-8(15)14-7-4-2-3-6(5-7)9(10,11)12/h2-5H,1H3,(H2,13,14,15)
• InChI Key： SPOVEJAPXRPMBI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(NC)=O)(F)F

Computed Properties

• Exact Mass: 218.06700
• Monoisotopic Mass: 218.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 2.92060

Additional information on Urea,N-methyl-N'-[3-(trifluoromethyl)phenyl]-

Introduction to Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]- (CAS No. 3032-40-4)

Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]-, identified by its CAS number 3032-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The presence of a trifluoromethyl group in its molecular structure enhances its reactivity and utility, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]- consists of a urea backbone connected to a phenyl ring substituted with a trifluoromethyl group at the 3-position. This unique arrangement imparts distinct chemical properties that make it particularly useful in the development of novel therapeutic agents. The trifluoromethyl group is known to influence the metabolic stability and pharmacokinetic profiles of molecules, often enhancing their bioavailability and efficacy.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug design due to their ability to modulate receptor interactions and improve drug-like properties. Studies have demonstrated that the introduction of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding affinity to biological targets. The compound Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]- exemplifies this trend, as its structural features are well-suited for developing innovative pharmacological solutions.

One of the most compelling aspects of Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]- is its role as a building block in the synthesis of complex molecules. Researchers have leveraged its reactivity to create novel derivatives with potential applications in treating various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. The ability to modify its structure allows chemists to fine-tune its biological activity, making it a versatile tool in medicinal chemistry.

The synthesis of Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is particularly critical and often necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

The pharmacological potential of Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]- has been explored in several preclinical studies. These investigations have highlighted its ability to interact with specific biological pathways, leading to therapeutic effects. For example, research has indicated that derivatives of this compound may inhibit key enzymes involved in inflammation and cancer progression. Such findings underscore the importance of fluorinated urea derivatives in drug discovery efforts.

In addition to its pharmaceutical applications, Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]- has shown promise in material science. Its unique chemical properties make it suitable for developing advanced materials with enhanced functionality. For instance, researchers have explored its use in creating novel polymers and coatings that exhibit improved durability and chemical resistance. These applications highlight the broad utility of this compound beyond traditional medicinal chemistry.

The future prospects for Urea, N-methyl-N'-[3-(trifluoromethyl)phenyl]- are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in both academic research and industrial development. The combination of its structural versatility and biological activity makes it a compelling candidate for future therapeutic interventions.